Cas no 64122-23-2 (Methyl 3,5-Dichloro-2-methoxybenzoate)

Methyl 3,5-Dichloro-2-methoxybenzoate is a chlorinated aromatic ester with applications in organic synthesis and pharmaceutical intermediates. Its structure features methoxy and ester functional groups at the 2-position, along with chlorine substituents at the 3- and 5-positions, offering reactivity for further derivatization. The compound is valued for its stability and compatibility with various coupling and substitution reactions, making it useful in the preparation of agrochemicals and fine chemicals. Its high purity and well-defined molecular structure ensure consistent performance in synthetic workflows. The dichloro substitution pattern enhances electrophilic properties, facilitating selective modifications in complex synthetic routes. Proper handling and storage are recommended due to its potential sensitivity to moisture and light.

Methyl 3,5-Dichloro-2-methoxybenzoate structure

64122-23-2 structure

Product Name:Methyl 3,5-Dichloro-2-methoxybenzoate

CAS No:64122-23-2

MF:C₉H₈Cl₂O₃

MW:235.064021110535

CID:1677681

PubChem ID:14877060

Update Time:2025-06-07

Methyl 3,5-Dichloro-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 3,5-dichloro-2-methoxy-, methyl ester
- methyl 3,5-dichloro-2-methoxybenzoate
- MFCD14704683
- DS-18729
- DTXSID60564936
- SCHEMBL18393285
- AKOS005061366
- O11897
- 2,4-Dichloro-6-(methoxycarbonyl)anisole
- Methyl3,5-dichloro-2-methoxybenzoate
- 64122-23-2
- Methyl 3,5-Dichloro-2-methoxybenzoate
- MDL： MFCD14704683
- Inchi： 1S/C9H8Cl2O3/c1-13-8-6(9(12)14-2)3-5(10)4-7(8)11/h3-4H,1-2H3
- InChI Key： WYTVRNKHBROSCB-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC(C(=O)OC)=C1OC)Cl

Computed Properties

Exact Mass: 233.98514
Monoisotopic Mass: 233.9850495g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 35.5Å²

Experimental Properties

PSA: 35.53

Methyl 3,5-Dichloro-2-methoxybenzoate Pricemore >>

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